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Compound of Interest

Compound Name: Cyclohexanecarboxaldehyde

CAS No.: 2043-61-0

Cat. No.: B041370

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of Cyclohexanecarboxaldehyde, a versatile aliphatic

aldehyde. Addressing the common query of its alternative names, such as

Hexahydrobenzaldehyde, this document delves into its chemical identity, synthesis protocols,

reactivity, and critical role as a building block in pharmaceutical and chemical manufacturing.

Chemical Identity and Nomenclature
Precise identification is paramount in research and development.

Cyclohexanecarboxaldehyde is known by several synonyms, which can lead to confusion if

not clearly defined. Its official IUPAC name is Cyclohexanecarbaldehyde.[1] The compound is

structurally an aliphatic aldehyde, consisting of a cyclohexane ring substituted with a formyl

group.[1]

To ensure unambiguous identification, a comprehensive list of its identifiers is provided below.
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Identifier Type Value

IUPAC Name cyclohexanecarbaldehyde[1]

Common Synonyms
Hexahydrobenzaldehyde, Formylcyclohexane,

Cyclohexanal[1][2][3]

CAS Number 2043-61-0[1][2][4]

PubChem CID 16275[1][2][4]

Molecular Formula C₇H₁₂O[1][2][4]

Molecular Weight 112.17 g/mol [1][2][4]

InChI Key KVFDZFBHBWTVID-UHFFFAOYSA-N[1][4]

SMILES O=CC1CCCCC1[1][4]

Physicochemical and Spectroscopic Profile
Cyclohexanecarboxaldehyde is a colorless to light yellowish liquid with a distinct odor.[2][3][5]

It is air and light sensitive and should be stored under refrigerated conditions (2-8°C).[4][6][7] It

is slightly soluble in water but readily soluble in organic solvents like ether, alcohol, and

chloroform.[3][4][6]

Property Value Source

Appearance
Clear colorless to faintly

pink/yellowish liquid
[2][6][7]

Density 0.926 - 0.93 g/mL at 25 °C [2][4][6]

Boiling Point 161-163 °C [4][5][6]

Melting Point 34-35 °C [4][6][7]

Flash Point 40.56 °C (105 °F) [4][6][8]

Refractive Index (n20/D) 1.452 [6][7][8]

Spectroscopic Data:
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¹H NMR: The proton NMR spectrum is characterized by a distinctive aldehyde proton signal

near 10 ppm. The remaining signals correspond to the protons on the cyclohexane ring.[9]

IR Spectroscopy: The infrared spectrum prominently features a strong carbonyl (C=O)

stretching absorption band characteristic of aldehydes.[1][10]

Mass Spectrometry: The mass spectrum provides key fragmentation patterns used for

structural confirmation.[1][10]

Synthesis Methodologies
The synthesis of Cyclohexanecarboxaldehyde can be achieved through several established

routes. The choice of method often depends on the available starting materials, desired scale,

and tolerance for specific reagents. Common strategies include the oxidation of the

corresponding primary alcohol (cyclohexylmethanol) and the hydroformylation of cyclohexene.

[11]

Protocol: Swern Oxidation of Cyclohexylmethanol
This method is a widely used, chromium-free oxidation that reliably converts primary alcohols

to aldehydes with minimal over-oxidation to the carboxylic acid.[12][13]

Causality: The Swern oxidation utilizes dimethyl sulfoxide (DMSO) as the oxidant, which is

activated by an electrophile like oxalyl chloride.[14][15] The resulting intermediate reacts with

the alcohol to form an alkoxysulfonium ylide. A hindered, non-nucleophilic base, such as

triethylamine, then facilitates an intramolecular elimination to yield the aldehyde, dimethyl

sulfide, and triethylammonium salt.[14]

Swern Oxidation Workflow for Aldehyde Synthesis.

Step-by-Step Protocol:

Setup: A flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer,

thermometer, and nitrogen inlet is charged with anhydrous dichloromethane (CH₂Cl₂) and

cooled to -78 °C using a dry ice/acetone bath.

Activator Addition: Oxalyl chloride (2 equivalents) is added dropwise to the solvent.[15]
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Oxidant Addition: Anhydrous DMSO (4 equivalents) is added slowly, ensuring the

temperature remains below -60 °C. The mixture is stirred for 30-60 minutes.[15]

Substrate Addition: A solution of cyclohexylmethanol (1 equivalent) in CH₂Cl₂ is added

dropwise, maintaining the temperature at -78 °C. The reaction is stirred for 2 hours.[15]

Elimination: Triethylamine (5 equivalents) is added, and the reaction mixture is allowed to

warm to room temperature.

Workup & Purification: The reaction is quenched with water. The organic layer is separated,

washed sequentially with dilute HCl, saturated sodium bicarbonate, and brine. The organic

phase is then dried over anhydrous sodium sulfate, filtered, and concentrated under reduced

pressure. The crude product is purified by distillation to yield pure

Cyclohexanecarboxaldehyde.

Chemical Reactivity and Synthetic Utility
The aldehyde functional group in Cyclohexanecarboxaldehyde is a versatile handle for a

wide range of organic transformations, making it a valuable intermediate.

Reductive Amination
A cornerstone reaction for amine synthesis, reductive amination involves the reaction of the

aldehyde with a primary or secondary amine to form an imine (or iminium ion), which is then

reduced in situ to the corresponding amine.[16][17] This one-pot procedure is highly efficient for

creating C-N bonds.[17]

Causality: The reaction is typically performed under mildly acidic conditions to facilitate imine

formation. A selective reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃) or

sodium cyanoborohydride (NaBH₃CN), is used because it is mild enough not to reduce the

starting aldehyde but is reactive enough to reduce the intermediate iminium ion.[16][17][18]
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Reductive Amination Pathway.

Other Key Reactions
Oxidation: Can be readily oxidized to Cyclohexanecarboxylic acid, another important

synthetic intermediate.[19][20]

Aldol and Condensation Reactions: The aldehyde can participate in aldol reactions with

enolates and other condensation reactions like the Horner-Wadsworth-Emmons reaction.[4]

[13]

Nucleophilic Additions: It undergoes nucleophilic addition with Grignard reagents,

organolithium compounds, and cyanides to form secondary alcohols and cyanohydrins,

respectively.[21]

Applications in Research and Drug Development
Cyclohexanecarboxaldehyde serves as a crucial building block in the synthesis of

pharmaceuticals, agrochemicals, and fragrances.[2][3] Its cyclohexyl moiety is a common

structural motif in medicinal chemistry, often used to increase lipophilicity and modulate the

metabolic stability of drug candidates.
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Pharmaceutical Intermediates: The compound is a precursor for more complex molecules

and active pharmaceutical ingredients (APIs).[2][19][22] For instance, it is used in the

synthesis of propargylamines and in multi-component reactions to build heterocyclic

scaffolds like 4-aminoquinolines.[4][23]

Polymer Synthesis: It has been used in the synthesis of poly(vinyl cyclohexanal).[4]

Plant Growth Regulators: It is an intermediate in the production of certain plant growth

regulators.[7]

Safety and Handling
Cyclohexanecarboxaldehyde is a flammable liquid and vapor (GHS Category 3).[1][24] It

causes skin and serious eye irritation and may cause respiratory irritation.[1][5][24]

Handling: Use in a well-ventilated area or fume hood.[3][5] Employ spark-proof tools and

ground all equipment to prevent static discharge.[5][25] Wear appropriate personal protective

equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[5][25]

Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

[5][25] Keep the container tightly closed under an inert atmosphere (e.g., nitrogen) as the

material is sensitive to air.[4][6][11]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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